N-(2-(furan-3-yl)ethyl)thiophene-3-carboxamide

• IUPAC Name: N-[2-(furan-3-yl)ethyl]thiophene-3-carboxamide
• InChI: InChI=1S/C11H11NO2S/c13-11(10-3-6-15-8-10)12-4-1-9-2-5-14-7-9/h2-3,5-8H,1,4H2,(H,12,13)
• InChI Key: DLSLWNVGEGEVBX-UHFFFAOYSA-N
• Canonical SMILES: C1=COC=C1CCNC(=O)C2=CSC=C2
• Molecular Formula: C11H11NO2S
• Molecular Weight: 221.28 g/mol
• CAS No.: 1428375-18-1

Description

“N-(2-(furan-3-yl)ethyl)thiophene-3-carboxamide” is a compound with the molecular formula C11H11NO2S and a molecular weight of 221.27. It is a derivative of thiophene, a five-membered heterocyclic compound that contains a sulfur atom. Thiophene derivatives have been found to exhibit a variety of properties and applications, including in medicinal chemistry.

Synthesis Analysis

Thiophene derivatives can be synthesized by heterocyclization of various substrates. The Gewald reaction, a condensation reaction between sulfur, an α-methylene carbonyl compound, and an α-cyano ester, is one of the typical methods used to produce aminothiophene derivatives.

Molecular Structure Analysis

The molecular structure of “this compound” includes a thiophene ring and a furan ring, both of which are five-membered heterocycles. The thiophene ring contains a sulfur atom, while the furan ring contains an oxygen atom.

Scientific Research Applications

Synthesis and Reactivity

N-(2-(furan-3-yl)ethyl)thiophene-3-carboxamide is part of a broader class of compounds that have been synthesized and investigated for various chemical reactivities and applications. For instance, the synthesis and reactivity of related furan and thiophene compounds have been studied to explore their potential in creating novel chemical entities. Aleksandrov and El’chaninov (2017) synthesized N-(1-Naphthyl)furan-2-carboxamide and explored its reactivity, including electrophilic substitution reactions (Aleksandrov & El’chaninov, 2017).

Antiviral Applications

The furan-carboxamide derivatives, similar in structure to this compound, have shown potential as novel inhibitors of lethal H5N1 influenza A viruses. Yongshi et al. (2017) reported the synthesis and biological characterization of furan-carboxamide derivatives demonstrating significant anti-influenza activity (Yongshi et al., 2017).

Solar Energy Applications

Phenothiazine derivatives with furan as a conjugated linker, a related structure to this compound, have been applied in dye-sensitized solar cells. These compounds have shown to improve solar energy-to-electricity conversion efficiency, indicating the potential of furan derivatives in renewable energy technologies (Kim et al., 2011).

Antimicrobial Activity

Furan and thiophene derivatives have also been explored for their antimicrobial properties. Arora et al. (2013) synthesized and screened 2-amino-4-(4-chlorophenyl)-N-(3-furan-2-ylmethyl carboxamido) thiophenes for antimicrobial activity, showing potential in the development of new antimicrobial agents (Arora et al., 2013).

Supramolecular Chemistry

The supramolecular effects of aromaticity on the crystal packing of furan/thiophene carboxamide compounds have been studied to understand their structural and interactive properties. Rahmani et al. (2016) designed and synthesized compounds to examine the effects of heteroatom substitution on π-based interactions and hydrogen bond interactions, contributing to the field of crystal engineering and supramolecular chemistry (Rahmani et al., 2016).